Cas no 191111-27-0 (methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate)
191111-27-0 structure
Product Name:methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate
CAS No:191111-27-0
MF:C13H21NO5
MW:271.309544324875
MDL:MFCD13190094
CID:1384598
PubChem ID:57190358
Update Time:2024-10-31
methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid,1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, methyl ester
- 1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxoCyclohexanecarboxylic acid methyl ester
- Methyl 1-(tert-butoxycarbonylamino)-4-oxocyclohexanecarboxylate
- methyl 1-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxocyclohexane-1-carboxylate
- Methyl 1-(Boc-aMino)-4-oxo-cyclohexanecarboxylate
- METHYL 1-((TERT-BUTOXYCARBONYL)AMINO)-4-OXOCYCLOHEXANECARBOXYLATE
- AB69745
- AK312272
- Methyl 1-((t-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate
- Methyl 1-tert.-butoxycarbonylamino-4-oxo-cyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, methyl ester
- methyl 1-[(2-m
- methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate
- 191111-27-0
- CANDWIFYKYTEKB-UHFFFAOYSA-N
- BS-42761
- Methyl 1-[(tert-Butoxycarbonyl)amino]-4-oxocyclohexanecarboxylate
- Methyl1-((tert-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate
- SY269179
- SCHEMBL2745084
- DA-30064
- METHYL 1-[(TERT-BUTOXYCARBONYL)AMINO]-4-OXOCYCLOHEXANE-1-CARBOXYLATE
- CS-0183506
- MFCD13190094
-
- MDL: MFCD13190094
- Inchi: 1S/C13H21NO5/c1-12(2,3)19-11(17)14-13(10(16)18-4)7-5-9(15)6-8-13/h5-8H2,1-4H3,(H,14,17)
- InChI Key: CANDWIFYKYTEKB-UHFFFAOYSA-N
- SMILES: O(C)C(C1(CCC(CC1)=O)NC(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 271.14197277 g/mol
- Monoisotopic Mass: 271.14197277 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 81.7
- Molecular Weight: 271.31
methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM250804-1g |
Methyl 1-((tert-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate |
191111-27-0 | 95% | 1g |
$643 | 2021-08-04 | |
| Chemenu | CM250804-1g |
Methyl 1-((tert-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate |
191111-27-0 | 95% | 1g |
$480 | 2023-02-02 | |
| abcr | AB542217-1 g |
Methyl 1-((t-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate; . |
191111-27-0 | 1g |
€723.00 | 2023-04-14 | ||
| eNovation Chemicals LLC | D775426-1G |
methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate |
191111-27-0 | 97% | 1g |
$495 | 2024-07-21 | |
| eNovation Chemicals LLC | D775426-5G |
methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate |
191111-27-0 | 97% | 5g |
$1495 | 2024-07-21 | |
| eNovation Chemicals LLC | D775426-10G |
methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate |
191111-27-0 | 97% | 10g |
$2500 | 2024-07-21 | |
| eNovation Chemicals LLC | D775426-25G |
methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate |
191111-27-0 | 97% | 25g |
$4295 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1223833-1g |
Methyl 1-((tert-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate |
191111-27-0 | 95% | 1g |
$400 | 2024-06-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M58560-1g |
Methyl 1-((tert-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate |
191111-27-0 | 97% | 1g |
¥2709.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M58560-5g |
Methyl 1-((tert-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate |
191111-27-0 | 97% | 5g |
¥8109.0 | 2024-07-19 |
methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
191111-27-0 (methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate) Related Products
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- 1253791-63-7(ethyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate)
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- 917887-43-5(Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-hydroxy-, methyl ester, cis-)
- 610786-83-9(Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethyl-, methylester)
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